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Compound of Interest

Compound Name: Trichloromelamine

Cat. No.: B1683029

Application Notes

Trichloromelamine (TCM) is a potent oxidizing agent widely utilized in the manufacturing of
disinfectants and sanitizers for the food and medical industries.[1] Its efficacy stems from its
ability to oxidize the cell membranes of pathogens, leading to their destruction.[1] It is also
used in water treatment processes.[1] Despite its utility, Trichloromelamine is a hazardous
chemical that requires strict adherence to safety protocols to mitigate risks. It is a strong
oxidizer, sensitive to heat and friction, and can intensify fires.[1][2][3] This document provides
detailed protocols for the safe handling, storage, and disposal of Trichloromelamine to ensure
the safety of researchers, scientists, and drug development professionals.

Hazard Identification and Quantitative Data

Trichloromelamine presents several significant hazards that must be understood and
managed. It is classified as a strong oxidizing agent and is harmful if swallowed or inhaled.[2]
[3][4] It is an irritant to the skin, eyes, mucous membranes, and upper respiratory tract.[2][3][4]
[5] There is a risk of explosion if it is heated under confinement.[6]

Physical and Chemical Properties
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Property Value Source
Slightly beige or white to pale
Appearance yellow powder with a chlorine- [41[6]
like odor.
CAS Number 7673-09-8 [6]
Molecular Formula C3HsClIsNs [2]
Autoignition Temperature 160 °C (320 °F) [6]
Melting Point >300 °C [7]
Toxicological Data
Route of Exposure  Species Value Source
Oral LD50 Mouse 490 mg/kg [6][8]
GHS Hazard Statements
Code Statement
H272 May intensify fire; oxidizer.[2][9]
H302 Harmful if swallowed.[2][9]
H315 Causes skin irritation.[2][9]
H319 Causes serious eye irritation.[2][9]
H335 May cause respiratory irritation.[2]

Experimental Protocols: Safe Handling and Use

Adherence to the following protocols is mandatory when working with Trichloromelamine.

Engineering Controls

© 2025 BenchChem. All rights reserved. 2/9

Tech Support


https://haz-map.com/Agents/9479
https://pim-resources.coleparmer.com/sds/73047.pdf
https://pim-resources.coleparmer.com/sds/73047.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Trichloromelamine
https://pim-resources.coleparmer.com/sds/73047.pdf
https://www.chemsrc.com/en/cas/7673-09-8_331454.html
https://pim-resources.coleparmer.com/sds/73047.pdf
https://www.tcichemicals.com/KR/ko/documentSearch/productSDSSearchDoc?productCode=T0384&langSelector=en&selectedCountry=KR
https://pubchem.ncbi.nlm.nih.gov/compound/Trichloromelamine
https://aksci.com/sds/R819_SDS.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Trichloromelamine
https://aksci.com/sds/R819_SDS.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Trichloromelamine
https://aksci.com/sds/R819_SDS.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Trichloromelamine
https://aksci.com/sds/R819_SDS.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Trichloromelamine
https://www.benchchem.com/product/b1683029?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683029?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Methodological & Application

Check Availability & Pricing

BENGHE

» Ventilation: Always handle Trichloromelamine in a well-ventilated area. Use of a chemical
fume hood is required to minimize inhalation exposure.[6]

o Safety Equipment: Facilities must be equipped with an eyewash station and a safety shower.

[6]1°]

Personal Protective Equipment (PPE)

A comprehensive assessment of PPE is crucial to prevent exposure.

PPE Type

Specification

Rationale

Eye Protection

Chemical splash goggles. A
face shield should be worn
over goggles if there is a risk of
splashing.[6][10]

Protects against eye irritation

and serious eye damage.[2][6]

Hand Protection

Chemical-resistant, impervious

gloves (e.g., nitrile rubber).

Prevents skin irritation and
potential burns.[6][10]

Body Protection

A chemical apron or lab coat.

[1](6]

Protects against skin contact
and contamination of personal

clothing.

Respiratory Protection

A NIOSH-approved respirator
with a dust filter should be
used, especially when
handling the powder form

where dust generation is likely.

[1]

Prevents irritation of the

respiratory tract.[2][6]

Handling Procedures

e Wash hands thoroughly after handling, before breaks, and at the end of the workday.[6][9]

e Avoid contact with eyes, skin, and clothing.[6][9]

e Minimize dust generation and accumulation.[6]
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Keep away from heat, sparks, open flames, and other ignition sources.[3][6]
Do not eat, drink, or smoke in areas where Trichloromelamine is handled.[3][9]

Keep away from combustible materials.[3][6]

Storage Protocol

Proper storage is critical to prevent accidents and degradation of the chemical.

Container: Store in a tightly closed container.[1][6][9]

Location: Store in a cool, dry, well-ventilated area.[6][9] Long-term storage at 2-8°C is
recommended.[9]

Incompatibilities: Store away from incompatible substances, including strong reducing
agents, combustible materials, acetone, ammonia, aniline, and diphenylamine.[2][3][6]
Addition of these substances can cause a rapid reaction with smoke and flame.[2][3]

Light and Moisture: Protect from direct light and moisture.[1][8]

Emergency Procedures
Spill and Leak Protocol

Immediate Action: Evacuate the area and remove all sources of ignition.[5][6]
PPE: Wear the appropriate personal protective equipment as outlined in section 2.2.[6]

Small Spills: For small spills, dampen the solid material with 5% acetic acid and transfer it to
a suitable container.[2][5] Use absorbent paper dampened with 5% acetic acid to clean up
any remaining material.[2][5]

Large Spills: For large spills, cover with sand, dry lime, or soda ash and place in a closed
container for disposal.[6] Isolate the spill area for at least 25 meters for solids.[5]

Cleanup: Wash the contaminated area with 5% acetic acid followed by a soap and water
solution.[5]
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First Aid Measures

Exposure Route First Aid Protocol

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) ] ]

upper and lower eyelids. Seek immediate

medical attention.[2][6]

Immediately flush skin with plenty of water for at
) least 15 minutes while removing contaminated
Skin Contact . .
clothing and shoes. Wash clothing before reuse.

Seek medical aid.[2][6]

Remove from exposure to fresh air immediately.

If not breathing, give artificial respiration. If

Inhalation S ) )
breathing is difficult, give oxygen. Seek medical
attention.[6][9]

Do NOT induce vomiting. If the person is
) conscious and alert, rinse their mouth and give
Ingestion

2-4 cupfuls of milk or water. Seek immediate

medical attention.[6]

Disposal Protocol

» Dispose of Trichloromelamine and any contaminated materials in accordance with local,
state, and federal regulations.

e Place waste in a sealed, labeled container.

» Consult with your institution's environmental health and safety office for specific disposal
procedures.

Workflow Diagrams

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Trichloromelamine
https://pim-resources.coleparmer.com/sds/73047.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Trichloromelamine
https://pim-resources.coleparmer.com/sds/73047.pdf
https://pim-resources.coleparmer.com/sds/73047.pdf
https://aksci.com/sds/R819_SDS.pdf
https://pim-resources.coleparmer.com/sds/73047.pdf
https://www.benchchem.com/product/b1683029?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683029?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Workflow for Safe Handling and Storage of Trichloromelamine
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Caption: Logical workflow for the safe handling and storage of Trichloromelamine.
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Emergency Spill Response Protocol for Trichloromelamine
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Caption: Emergency spill response workflow for Trichloromelamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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trichloromelamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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